Cas no 14605-42-6 (Propanenitrile, 2-(a-D-glucopyranosyloxy)-2-methyl-)

Propanenitrile, 2-(a-D-glucopyranosyloxy)-2-methyl- structure
14605-42-6 structure
Product Name:Propanenitrile, 2-(a-D-glucopyranosyloxy)-2-methyl-
CAS No:14605-42-6
MF:C10H17NO6
MW:247.24508357048
CID:197714
PubChem ID:5319029
Update Time:2025-04-19

Propanenitrile, 2-(a-D-glucopyranosyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 2-(a-D-glucopyranosyloxy)-2-methyl-
    • ISOLINAMARIN
    • Isolinamarin(8CI)
    • Isolinamaroside
    • 2-(alpha-D-Glucopyranosyloxy)-2-methylpropanenitrile
    • 2-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-2-METHYLPROPANENITRILE
    • UNII-F69B8EXZ9W
    • 14605-42-6
    • Propanenitrile, 2-(alpha-D-glucopyranosyloxy)-2-methyl-
    • F69B8EXZ9W
    • PROPANENITRILE, 2-(.ALPHA.-D-GLUCOPYRANOSYLOXY)-2-METHYL-
    • W-201290
    • Iso-linamarin
    • 2-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropanenitrile
    • Inchi: 1S/C10H17NO6/c1-10(2,4-11)17-9-8(15)7(14)6(13)5(3-12)16-9/h5-9,12-15H,3H2,1-2H3/t5-,6-,7+,8-,9-/m1/s1
    • InChI Key: QLTCHMYAEJEXBT-SYHAXYEDSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)(C)C

Computed Properties

  • Exact Mass: 247.10561
  • Monoisotopic Mass: 247.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (289 g/l) (25 º C),
  • PSA: 123.17

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